Cas no 2229552-22-9 (1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-amine)

• Product Name: 1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-amine
• CAS No: 2229552-22-9
• MF: C₁₀H₁₃FN₂O₂
• MW: 212.220825910568
• CID: 6255748
• PubChem ID: 165855446
• Update Time: 2025-10-18

1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-amine
• EN300-1822888
• 2229552-22-9

• Inchi： 1S/C10H13FN2O2/c1-10(2,12)6-7-3-4-8(11)9(5-7)13(14)15/h3-5H,6,12H2,1-2H3
• InChI Key： ZAIGWGDXXQCJFA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])CC(C)(C)N

Computed Properties

• Exact Mass: 212.09610582g/mol
• Monoisotopic Mass: 212.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-amine

Introduction to 1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-amine (CAS No: 2229552-22-9)

1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. With the CAS number 2229552-22-9, this molecule represents a unique structural motif that combines a fluorinated aromatic ring with a nitro substituent, alongside an amine functional group attached to an isobutyl side chain. The presence of these specific functional groups not only makes it an interesting subject for synthetic chemists but also opens up possibilities for its application in drug discovery and development.

The 4-fluoro-3-nitrophenyl moiety is particularly noteworthy due to the electronic properties imparted by the fluorine and nitro groups. Fluorine, being highly electronegative, can influence the electronic distribution of the aromatic ring, making it more susceptible to nucleophilic attack or metal coordination. On the other hand, the nitro group introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule. These features make 1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-amine a versatile building block for designing novel pharmacophores.

In recent years, there has been growing interest in fluorinated nitroaromatic compounds due to their potential applications in medicinal chemistry. The fluorine atom can enhance metabolic stability, improve oral bioavailability, and increase binding affinity to biological targets. Additionally, the nitro group can serve as a handle for further chemical modifications, such as reduction to an amine or diazotization followed by coupling reactions. These properties have made such compounds valuable intermediates in the synthesis of active pharmaceutical ingredients (APIs).

One of the most compelling aspects of 1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-amine is its potential role in developing treatments for various diseases. For instance, fluorinated nitroaromatics have shown promise in anticancer therapy by inhibiting key enzymes involved in tumor growth and progression. The fluoro group can enhance penetration across biological barriers, while the nitro group can participate in redox reactions that disrupt cancer cell metabolism. Furthermore, the amine functionality provides a site for further derivatization, allowing chemists to fine-tune the pharmacological properties of the molecule.

Recent studies have also explored the use of 1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-amine in designing molecules with antimicrobial properties. The combination of fluorine and nitro groups has been found to disrupt bacterial cell membranes and inhibit essential metabolic pathways. This has led to interest in developing novel antibiotics and antifungal agents based on this scaffold. Moreover, the isobutyl side chain adds steric bulk, which can influence how the molecule interacts with biological targets, potentially improving selectivity and reducing off-target effects.

Synthetic approaches to 1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-amine have been optimized to ensure high yield and purity. Common strategies involve nucleophilic aromatic substitution (SNAr) on 4-fluoro-3-nitroiodobenzene followed by reductive amination with isobutylamine or its derivatives. Advances in catalytic methods have further streamlined these processes, making it feasible to produce larger quantities of this compound for research purposes. Additionally, green chemistry principles have been incorporated into synthetic routes to minimize waste and improve sustainability.

The chemical properties of 1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-amine make it an attractive candidate for further exploration in drug discovery. Its ability to undergo various transformations while retaining key pharmacophoric elements allows for rapid diversification of molecular libraries. High-throughput screening (HTS) campaigns have been conducted using analogs of this compound to identify lead candidates for therapeutic development. These efforts have yielded promising hits that are being optimized for efficacy and safety.

In conclusion,1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-amine (CAS No: 2229552-22-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for designing novel therapeutics targeting various diseases. As our understanding of its chemical properties continues to grow,this molecule is likely to play an increasingly important role in future drug development efforts.